Bowdichione
Overview
Description
Bowdichione is a hydroxyisoflavone with a quinone structure in ring B. Isolated from Dalbergia parviflora, it exhibits antineoplastic and anti-inflammatory activities. It has a role as an antineoplastic agent, an anti-inflammatory agent and a metabolite. It is a methoxyisoflavone, a hydroxyisoflavone, an oxoisoflavone and a member of 1,4-benzoquinones.
Scientific Research Applications
Chemical Composition and Isolation
Bowdichione is an isoflavone quinone isolated from the heartwood of Bowdichia nitida. This compound was first identified along with other substances such as 2,6-dimethoxybenzoquinone and homopterocarpin. Bowdichione, specifically, is characterized as 7-hydroxy-3-(5-methoxy-1,4-benzoquinon-2-yl)-4-benzopyranone (Brown, Thomson, Hausen, & Simatupang, 1974).
Pharmacological Properties
Bowdichione, along with other flavonoids isolated from plants like Dalbergia odorifera, has demonstrated significant anti-inflammatory activity. This activity is part of a larger profile of various flavonoids' potential therapeutic effects, including antiallergic properties (Chan, Chang, Wang, Chen, & Kuo, 1998).
Research on Estrogenic Activity
properties
CAS RN |
53774-75-7 |
|---|---|
Product Name |
Bowdichione |
Molecular Formula |
C16H10O6 |
Molecular Weight |
298.25 g/mol |
IUPAC Name |
2-(7-hydroxy-4-oxochromen-3-yl)-5-methoxycyclohexa-2,5-diene-1,4-dione |
InChI |
InChI=1S/C16H10O6/c1-21-15-6-12(18)10(5-13(15)19)11-7-22-14-4-8(17)2-3-9(14)16(11)20/h2-7,17H,1H3 |
InChI Key |
GCAIEHBYLQNGAF-UHFFFAOYSA-N |
SMILES |
COC1=CC(=O)C(=CC1=O)C2=COC3=C(C2=O)C=CC(=C3)O |
Canonical SMILES |
COC1=CC(=O)C(=CC1=O)C2=COC3=C(C2=O)C=CC(=C3)O |
Origin of Product |
United States |
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